N-[1-[4-(Trifluoromethyl)pyridin-2-yl]azetidin-3-yl]pent-4-enamide

• IUPAC Name: N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]pent-4-enamide
• InChI: InChI=1S/C14H16F3N3O/c1-2-3-4-13(21)19-11-8-20(9-11)12-7-10(5-6-18-12)14(15,16)17/h2,5-7,11H,1,3-4,8-9H2,(H,19,21)
• InChI Key: DRNZYIBMBWLLPK-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(=O)NC1CN(C1)C2=NC=CC(=C2)C(F)(F)F
• Molecular Formula: C14H16F3N3O
• Molecular Weight: 299.29 g/mol

Description

N-[1-[4-(Trifluoromethyl)pyridin-2-yl]azetidin-3-yl]pent-4-enamide, also known as AZD-5991, is a novel small molecule inhibitor that has gained significant attention in the field of cancer research. It is a potent and selective inhibitor of MDM2, a protein that plays a crucial role in regulating the activity of the tumor suppressor protein p53.

Scientific Research Applications

Antidepressant and Nootropic Agents

The synthesis of Schiff’s bases and 2-azetidinones derived from pyridine carbohydrazides, including compounds related to the specified chemical structure, has shown potential for antidepressant and nootropic activities. The 2-azetidinone skeleton, in particular, has been identified as having potential as a central nervous system (CNS) active agent, suggesting avenues for the development of potent and safe CNS active agents for therapeutic use (Asha B. Thomas et al., 2016).

Antimicrobial and Antitubercular Activities

Pyrimidine-azetidinone analogues have been synthesized and evaluated for their antioxidant, in vitro antimicrobial, and antitubercular activities. These compounds, including those structurally related to N-[1-[4-(Trifluoromethyl)pyridin-2-yl]azetidin-3-yl]pent-4-enamide, provide insights into the design of antibacterial and antitubercular active compounds based on molecular studies, offering predictions to guide further synthesis (M. Chandrashekaraiah et al., 2014).

Synthesis of Nitrogen-Containing Heterocycles

Research into the reactions of perfluoroalkenes with bidentate nitrogen nucleophiles, including structures analogous to the specified chemical compound, has led to the formation of partially fluorinated heterocycles. These include pyrimidine, 2H-pyrido[1,2-a]pyrimidine, and [1,3,5]triazine derivatives, with implications for the synthesis of diverse nitrogen-containing heterocyclic compounds (Ki-Whan Chi et al., 2000).

Potential Antiviral Agents

The synthesis of 5,5-difluoro-5-phosphono-pent-2-en-1-yl nucleosides, closely related to the chemical structure , was explored for potential antiviral activity. While these compounds did not show activity in the assays performed, their synthesis and evaluation underscore the ongoing search for new antiviral agents, highlighting the importance of exploring diverse chemical scaffolds (F. Chevrier et al., 2017).